N-[4-methyl-2-(4-methyl-1-piperazinyl)-6-quinolinyl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-[4-methyl-2-(4-methylpiperazin-1-yl)quinolin-6-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C23H24N4O3/c1-15-11-22(27-9-7-26(2)8-10-27)25-19-5-4-17(13-18(15)19)24-23(28)16-3-6-20-21(12-16)30-14-29-20/h3-6,11-13H,7-10,14H2,1-2H3,(H,24,28)
• InChI Key: AGIAQXNCZZGFLH-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C1C=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCO4)N5CCN(CC5)C

Description

N-[4-methyl-2-(4-methyl-1-piperazinyl)-6-quinolinyl]-1,3-benzodioxole-5-carboxamide is a member of piperazines and a member of pyridines.

Scientific Research Applications

• Antidepressant and Anxiolytic Potential : A study described the bioisosteric replacement of N-methyl amide in benzoxazinones, leading to the discovery of potent 5-HT(1A/B/D) receptor antagonists. These compounds, including variants similar to N-[4-methyl-2-(4-methyl-1-piperazinyl)-6-quinolinyl]-1,3-benzodioxole-5-carboxamide, exhibit potential as antidepressants/anxiolytics with reduced side effects (Bromidge et al., 2010).

• Antipsychotic Agents : Research on heterocyclic analogues of 1192U90 revealed that certain compounds, including those structurally related to the queried chemical, demonstrated potent antipsychotic activities without significant extrapyramidal side effects (Norman et al., 1996).

• Radioligands for Peripheral Benzodiazepine Receptors : A study involved labeling novel quinoline-2-carboxamide derivatives, including those structurally similar to N-[4-methyl-2-(4-methyl-1-piperazinyl)-6-quinolinyl]-1,3-benzodioxole-5-carboxamide, for potential visualization of peripheral benzodiazepine receptors using positron emission tomography (PET) (Matarrese et al., 2001).

• Inotropic Evaluation for Cardiac Applications : Compounds structurally similar to the queried chemical were evaluated for their potential as positive inotropic agents, which could enhance cardiac contractility (Liu et al., 2009).

• Antibacterial Agents : Research on pyridonecarboxylic acids led to the synthesis of derivatives with potent antibacterial activity, with some structures related to the chemical (Segawa et al., 1992).

• Cancer Chemoresistance Inhibition : A study on 3-(Benzo[d][1,3]dioxol-5-ylamino)-N-(4-fluorophenyl)thiophene-2-carboxamide, structurally related to the queried compound, showed its potential in overcoming cancer chemoresistance via inhibition of angiogenesis and P-glycoprotein efflux pump activity (Mudududdla et al., 2015).

• Cytotoxic Activity in Cancer Therapeutics : Synthesis and testing of carboxamide derivatives of benzo[b][1,6]naphthyridines, structurally similar to the queried compound, demonstrated potent cytotoxicity against various cancer cell lines (Deady et al., 2003).